Cas no 141791-68-6 (2-Ethylhexyl 10-oxodecanoate)

• Product Name: 2-Ethylhexyl 10-oxodecanoate
• CAS No: 141791-68-6
• MF: C₁₈H₃₄O₃
• MW: 298.46076631546
• CID: 2774502
• PubChem ID: 71343959
• Update Time: 2025-04-21

2-Ethylhexyl 10-oxodecanoate Chemical and Physical Properties

Names and Identifiers

• 141791-68-6
• 2-ETHYLHEXYL 10-OXODECANOATE
• DTXSID50770468
• 2-Ethylhexyl 10-oxodecanoate

• Inchi： 1S/C18H34O3/c1-3-5-13-17(4-2)16-21-18(20)14-11-9-7-6-8-10-12-15-19/h15,17H,3-14,16H2,1-2H3
• InChI Key： WHCJDICYGBZZKT-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCC=O)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 298.25079494Da
• Monoisotopic Mass: 298.25079494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 43.4Ų